![molecular formula C7H5ClO2 B195631 3-Chlorobenzoic acid CAS No. 535-80-8](/img/structure/B195631.png)
3-Chlorobenzoic acid
Overview
Description
3-Chlorobenzoic acid is an organic compound with the molecular formula ClC6H4CO2H . It is a white solid that is soluble in some organic solvents and in aqueous base . It is widely used as a precursor/preservative in industry and agriculture .
Synthesis Analysis
This compound is prepared by the oxidation of 3-chlorotoluene . It is also a metabolic byproduct of the drug bupropion .Molecular Structure Analysis
The molecular formula of this compound is ClC6H4CO2H . Its average mass is 156.566 Da and its monoisotopic mass is 155.997803 Da .Chemical Reactions Analysis
The reactivity of the chlorine atom of this compound is sluggish compared with the other isomers . During the degradation of this compound by Rhodococcus opacus strains 1CP and 6a, both 3-chloro- and 4-chlorocatechol were detected .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3 . Its boiling point is 281.3±13.0 °C at 760 mmHg . The vapor pressure is 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 54.9±3.0 kJ/mol . The flash point is 123.9±19.8 °C .Scientific Research Applications
Biodegradation in Environmental Management
3-Chlorobenzoic acid (3-CBA) serves as a significant model compound in environmental management, particularly in the biodegradation of pollutants. Studies have shown that specific bacterial strains, such as Pseudomonas putida and Rhodococcus opacus, can degrade 3-CBA, converting it into less harmful substances. These processes are essential for the bioremediation of environments contaminated with 3-CBA and similar pollutants. This degradation often involves the ortho-cleavage pathway, a biochemical process crucial for breaking down complex organic compounds in nature (Dorn, Hellwig, Reineke, & Knackmuss, 2004), (Solyanikova, Emelyanova, Shumkova, & Travkin, 2019).
Thermodynamic and Solubility Studies
3-CBA's physical properties, like its enthalpies of formation and solubility, have been extensively studied. These studies provide valuable insights into the chemical's behavior in various environments and contribute to understanding its interaction with other substances. Such knowledge is critical in chemical engineering and environmental science contexts, where precise information about chemical properties is needed for effective process design and environmental impact assessments (Emel’yanenko, Strutynska, & Verevkin, 2005).
Photocatalysis in Water Treatment
Recent advances in photocatalysis using materials like graphene/TiO2 have demonstrated the potential of 3-CBA as a target for advanced water treatment technologies. This research is particularly relevant for treating polluted water bodies and synthetic effluents, indicating a promising approach for environmental cleanup and sustainable water management (Huang et al., 2018).
Molecular and Biochemical Research
The molecular cloning and expression of genes responsible for 3-CBA degradation provide significant insights into bacterial genetics and biochemistry. This research not only contributes to our understanding of microbial metabolism but also opens avenues for developing genetically engineered microorganisms for specific environmental and industrial applications (Chatterjee & Chakrabarty, 1984).
Mechanism of Action
Target of Action
3-Chlorobenzoic acid (3-CBA) is an organic compound with the molecular formula ClC6H4CO2H . It is a metabolic byproduct of the drug bupropion It’s known that 3-cba is used as a precursor in various industrial and agricultural applications .
Mode of Action
It’s known that 3-cba can be degraded by certain bacterial strains such as rhodococcus opacus . The degradation process involves various enzymatic reactions, which could potentially alter the cellular environment and influence the activity of other biochemical pathways .
Biochemical Pathways
The key stages of 3-CBA decomposition by Rhodococcus opacus strains were studied . During the degradation of 3-CBA by R. opacus 1CP cells, both 3-chloro- and 4-chlorocatechol were detected . The difference in the pathways of 3-CBA degradation by these strains was shown: via the pathway of ortho-cleavage of 3-chlorocatechol in R. opacus 1CP and of 4-chlorocatechol in R. opacus 6a .
Pharmacokinetics
It’s known that 3-cba is soluble in some organic solvents and in aqueous base , which could potentially influence its bioavailability and distribution within the body or environment.
Result of Action
It’s known that 3-cba can be completely degraded by certain bacterial strains . This degradation process could potentially result in the production of various metabolites, which could have further effects on the cellular environment .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-CBA. For instance, the degradation of 3-CBA by certain bacterial strains can be influenced by the presence of electron shuttle systems . Moreover, the solubility of 3-CBA in different solvents could potentially influence its distribution and stability in various environmental conditions .
Safety and Hazards
3-Chlorobenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid contact with skin and eyes, not to breathe dust, and to keep it in a dry, cool, and well-ventilated place .
Future Directions
The degradation products of 3-Chlorobenzoic acid by Pseudomonas putida in the presence of an electron shuttle system were studied . These routes depend on oxidation and reduction reactions for output byproducts to be easily mineralized by the bacterium under investigation . This strategy succeeded in remediating the polluted water with chlorinated aromatic compounds for further applications .
Biochemical Analysis
Biochemical Properties
3-Chlorobenzoic acid plays a significant role in biochemical reactions, particularly in the degradation pathways of aromatic compounds. It interacts with enzymes such as 3-chlorobenzoate 1,2-dioxygenase, which initiates its degradation . This enzyme catalyzes the conversion of this compound to 3-chlorocatechol, which is further degraded by other enzymes in the pathway . The interaction between this compound and these enzymes is crucial for its breakdown and subsequent utilization in microbial metabolism .
Cellular Effects
This compound has been shown to affect various types of cells and cellular processes. In microbial cells, it can serve as a carbon source, supporting growth and metabolism . High concentrations of this compound can inhibit cell growth and metabolic activity . It influences cell signaling pathways and gene expression by inducing the expression of specific enzymes involved in its degradation . Additionally, this compound can impact cellular metabolism by altering the flux of metabolites through the degradation pathway .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific enzymes that catalyze its degradation. The initial step is the binding of this compound to 3-chlorobenzoate 1,2-dioxygenase, which introduces molecular oxygen into the aromatic ring, resulting in the formation of 3-chlorocatechol . This intermediate is further processed by other enzymes, leading to the cleavage of the aromatic ring and the formation of tricarboxylic acid cycle intermediates . The binding interactions and enzyme catalysis are essential for the efficient degradation of this compound .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. It is relatively stable under standard laboratory conditions, but its degradation can be influenced by factors such as pH, temperature, and the presence of specific microorganisms . Long-term exposure to this compound can lead to adaptive responses in microbial populations, including the induction of specific degradation pathways . These temporal effects are important for understanding the persistence and impact of this compound in various environments .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, it may not exhibit significant toxicity, but higher doses can lead to adverse effects . In animal studies, high doses of this compound have been associated with toxicity, including liver and kidney damage . The threshold effects and toxicological profiles are important for assessing the safety and environmental impact of this compound .
Metabolic Pathways
This compound is involved in specific metabolic pathways, primarily its degradation via the modified ortho-cleavage pathway . The key enzymes in this pathway include 3-chlorobenzoate 1,2-dioxygenase, chlorocatechol 1,2-dioxygenase, and chloromuconate cycloisomerase . These enzymes facilitate the breakdown of this compound into intermediates that enter the tricarboxylic acid cycle . The metabolic flux and levels of metabolites are influenced by the activity of these enzymes and the availability of cofactors .
Transport and Distribution
Within cells, this compound is transported and distributed through specific transporters and binding proteins . These transporters facilitate the uptake of this compound into the cell, where it can be metabolized . The distribution of this compound within tissues and its localization in specific cellular compartments are important for its metabolic processing and detoxification .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications . It is primarily localized in the cytoplasm, where it interacts with enzymes involved in its degradation . The specific localization and compartmentalization of this compound are important for its activity and function within the cell .
properties
IUPAC Name |
3-chlorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LULAYUGMBFYYEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO2 | |
Record name | M-CHLOROBENZOIC ACID | |
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DSSTOX Substance ID |
DTXSID9024770 | |
Record name | 3-Chlorobenzoic acid | |
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Molecular Weight |
156.56 g/mol | |
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Physical Description |
Crystals or fluffy white powder. (NTP, 1992), Solid; [Merck Index] White powder; [MSDSonline], Solid | |
Record name | M-CHLOROBENZOIC ACID | |
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Record name | m-Chlorobenzoic acid | |
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Boiling Point |
Sublimes (NTP, 1992), Sublimes | |
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Solubility |
less than 1 mg/mL at 67.1 °F (NTP, 1992), SOL IN 2850 PARTS COLD WATER; MORE SOL IN HOT WATER., SLIGHTLY SOL IN BENZENE, CARBON SULFIDE, PETROLEUM ETHER, CARBON TETRACHLORIDE; MORE SOL IN HOT BENZENE., SLIGHTLY SOL IN ALCOHOL AND ETHER., 450 mg/l at 15 °C in water., 0.45 mg/mL | |
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Record name | M-CHLOROBENZOIC ACID | |
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Density |
1.496 at 77 °F (NTP, 1992) - Denser than water; will sink, 1.496 AT 25 °C/4 °C | |
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Vapor Pressure |
0.00233 [mmHg] | |
Record name | m-Chlorobenzoic acid | |
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Color/Form |
CRYSTALS, PRISMS FROM WATER | |
CAS RN |
535-80-8 | |
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Record name | 3-Chlorobenzoic acid | |
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Record name | m-Chlorobenzoic acid | |
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Record name | 3-chlorobenzoic acid | |
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Record name | M-CHLOROBENZOIC ACID | |
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Melting Point |
316 °F (NTP, 1992), 158 °C | |
Record name | M-CHLOROBENZOIC ACID | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: What makes 3-chlorobenzoic acid a relevant subject for environmental research?
A1: 3-CBA is a common pollutant found in soil and water, often originating from industrial waste and pesticide breakdown. Its persistence in the environment poses a potential threat to ecosystems []. Understanding its degradation pathways is crucial for bioremediation strategies.
Q2: Can microorganisms utilize this compound for growth?
A2: Yes, several bacterial species, including Pseudomonas putida [, ] and Alcaligenes xylosoxidans [], can utilize 3-CBA as a sole carbon and energy source. These bacteria possess specific metabolic pathways to degrade 3-CBA, highlighting its biodegradability.
Q3: What are the implications of bacterial adaptation to this compound in contaminated environments?
A3: Bacteria like Ochrobactrum anthropi and Alcaligenes xylosoxidans demonstrate significant membrane adaptation in the presence of 3-CBA, indicating their ability to survive and potentially remediate contaminated environments [, ]. This adaptation involves modifying the fatty acid composition of their cell membranes to withstand the compound's toxicity.
Q4: How do anaerobic bacteria contribute to the degradation of this compound?
A4: Anaerobic microbial consortia play a crucial role in 3-CBA dechlorination []. Research has identified a dechlorinating bacterium, strain DCB-1, within a methanogenic consortium capable of converting 3-CBA to benzoate, ultimately leading to its mineralization into methane and carbon dioxide.
Q5: Does the time of exposure to 3-CBA impact bacterial response?
A5: Yes, studies reveal that the timing of exposure to 3-CBA significantly impacts bacterial growth and membrane adaptation. Introducing 3-CBA during the stationary growth phase leads to less growth inhibition compared to the lag phase, suggesting a reduced need for membrane adaptation when bacteria encounter the compound later in their growth cycle [, ].
Q6: What is the initial step in the aerobic degradation of 3-CBA?
A6: The aerobic degradation of 3-CBA typically begins with the formation of chlorocatechols, catalyzed by enzymes like benzoate 1,2-dioxygenase []. These intermediates are then further processed through the chlorocatechol degradation pathway.
Q7: What is the significance of chlorocatechol dioxygenase in 3-CBA degradation?
A7: Chlorocatechol dioxygenase (TfdC) is a key enzyme in the degradation pathway of 3-CBA, responsible for the ring cleavage of chlorocatechols, a crucial step towards complete mineralization []. Studies highlight the importance of efficient chlorocatechol turnover for successful 3-CBA degradation by Ralstonia eutropha JMP134(pJP4) [].
Q8: How does the presence of multiple chlorocatechol degradation gene clusters influence 3-CBA degradation?
A8: The presence of multiple, partially isofunctional chlorocatechol degradation gene clusters, like tfdCIDIEIFI and tfdDIICIIEIIFII, contributes to efficient 3-CBA degradation in certain bacteria []. This redundancy ensures the complete removal of toxic chlorocatechol intermediates.
Q9: What role does reductive dehalogenation play in 3-CBA degradation?
A9: While not as common as aerobic pathways, some anaerobic bacteria can dechlorinate 3-CBA through reductive dehalogenation []. This process involves the removal of chlorine substituents, potentially leading to the formation of less toxic compounds.
Q10: Is there a connection between anaerobic reductive dehalogenation and the removal of other aromatic substituents?
A10: Research suggests that while anaerobic bacteria can remove various aryl substituents, including -COOH, -OH, -OCH3, -CH3, and halogens, there is no direct relationship between reductive dehalogenation and other anaerobic aromatic substituent removal mechanisms [].
Q11: Are there genes specifically dedicated to 3-CBA degradation?
A11: Yes, several genes are involved in the degradation pathway of 3-CBA. For instance, the clcABD operon in Pseudomonas putida encodes enzymes crucial for the dissimilation of 3-chlorocatechol, a key intermediate in 3-CBA degradation [].
Q12: How do plasmids contribute to the degradation of this compound?
A12: Plasmids, mobile genetic elements, often carry genes encoding enzymes for the degradation of xenobiotics like 3-CBA [, ]. The presence of such plasmids in bacteria can confer the ability to degrade 3-CBA, even if they are geographically separated, indicating the potential for horizontal gene transfer in disseminating this catabolic capability.
Q13: Can genetic rearrangements affect 3-CBA degradation?
A13: Studies on Ralstonia eutropha JMP134(pJP4) have shown that deletions or duplications in the tfd gene cluster, responsible for both 3-CBA and 2,4-D degradation, can enhance growth on 3-CBA while abolishing growth on 2,4-D []. This highlights the intricate link between genetic organization and the efficiency of specific catabolic pathways.
Q14: What is the molecular formula and weight of this compound?
A14: The molecular formula of this compound is C7H5ClO2, and its molecular weight is 156.57 g/mol. These properties are essential for understanding its chemical behavior and interactions.
Q15: What spectroscopic techniques are commonly employed to characterize this compound?
A15: Several spectroscopic techniques are used to characterize 3-CBA. Infrared (IR) spectroscopy identifies functional groups like C=O and C-Cl, while ultraviolet-visible (UV-Vis) spectroscopy provides information about electronic transitions within the molecule [, ]. Nuclear Magnetic Resonance (NMR) spectroscopy, both 1H and 13C, gives detailed information about the structure and environment of hydrogen and carbon atoms within the molecule.
Q16: What analytical methods are used to quantify 3-CBA in environmental samples?
A16: High-performance liquid chromatography (HPLC) is a commonly used technique to quantify 3-CBA in environmental samples []. This method allows for the separation and quantification of 3-CBA from other compounds in complex mixtures. Gas chromatography coupled with mass spectrometry (GC/MS) offers a more detailed analysis of 3-CBA and its degradation products [].
Q17: How is the solubility of this compound studied and what is its significance?
A17: The solubility of 3-CBA has been extensively studied in various solvents using experimental and computational methods [, , , , ]. Understanding its solubility is crucial for predicting its fate in the environment and for developing effective remediation strategies.
Q18: What are the potential applications of this compound and its derivatives?
A18: While 3-CBA itself might not have direct applications, its derivatives, particularly in the pharmaceutical industry, are of interest. For instance, research on indole derivatives identified a potent inhibitor of human prostatic 5α-reductase with potential applications in treating benign prostatic hyperplasia [].
Q19: What are the future research directions related to this compound?
A19: Future research should focus on:
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